Cas no 751-38-2 (1,2,3,4-Tetraphenylnaphthalene)

1,2,3,4-Tetraphenylnaphthalene structure

751-38-2 structure

Product Name:1,2,3,4-Tetraphenylnaphthalene

CAS No:751-38-2

Molecular Formula:C₃₄H₂₄

Molecular Weight:432.55436

CID:39748

PubChem ID:24848972

1,2,3,4-Tetraphenylnaphthalene Properties

Names and Identifiers

- 1,2,3,4-Tetraphenylnaphthalene
- 1,2,3,4 Tetraphenylnaphthalene
- 1,2,3,4-tetraphenylnaphtalene
- 1,2,3,4-Tetraphenyl-naphthalin
- Naphthalene,1,2,3,4-tetraphenyl
- NSC63121
- NSC-63121
- 1,2,3,4-Tetraphenylnaphthalene, 97%
- A9587
- AQ533SQ362
- UCTTYTFENYGAPP-UHFFFAOYSA-N
- AKOS015896258
- FT-0632895
- Q-102007
- NSC 63121
- UNII-AQ533SQ362
- DTXSID90226070
- 751-38-2
- Q1934549
- Naphthalene, 1,2,3,4-tetraphenyl-
- DTXCID90148561
- DB-018722
- G77639
- Naphthalene, 1,2,3,4tetraphenyl
- +Expand
- MDL： MFCD00046418
- InChIKey： UCTTYTFENYGAPP-UHFFFAOYSA-N
- Inchi： InChI=1S/C34H24/c1-5-15-25(16-6-1)31-29-23-13-14-24-30(29)32(26-17-7-2-8-18-26)34(28-21-11-4-12-22-28)33(31)27-19-9-3-10-20-27/h1-24H
- SMILES： C1=CC=C(C=C1)C2=C(C3=CC=CC=C3)C(=C(C4=CC=CC=C4)C5=CC=CC=C52)C6=CC=CC=C6

Computed Properties

Exact Mass: 432.18800
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 4
Monoisotopic Mass: 432.187801
Heavy Atom Count: 34
Complexity: 544
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 9.7
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 0

Experimental Properties

LogP: 9.50780
PSA: 0.00000
Refractive Index: 1.662
Boiling Point: 486.1°C at 760 mmHg
Melting Point: 199-201 °C (lit.)
Flash Point: 250.2°C
Color/Form: Not determined
Solubility: Not determined
Density: 1.124

1,2,3,4-Tetraphenylnaphthalene Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00G3OT-100mg	1,2,3,4-TETRAPHENYLNAPHTHALENE	751-38-2	97%	100mg	$57.00	2024-04-21
A2B Chem LLC	AH50477-250mg	1,2,3,4-TETRAPHENYLNAPHTHALENE	751-38-2	97%	250mg	$280.00
Aaron	AR00G3X5-100mg	1,2,3,4-TETRAPHENYLNAPHTHALENE	751-38-2	97%	100mg	$86.00
eNovation Chemicals LLC	Y1256785-100mg	1,2,3,4-TETRAPHENYLNAPHTHALENE	751-38-2	97%	100mg	$205	2022-10-16
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	SA04218-1g	1,2,3,4-Tetraphenylnaphthalene	751-38-2	97%	1g	¥2008.0	2024-07-18
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	149799-1G	1,2,3,4-Tetraphenylnaphthalene	751-38-2		1g	¥1750.21	2023-12-10

1,2,3,4-Tetraphenylnaphthalene Related Literature

1. Acylarylnitrosamines. Part IV. Aryne participation in decompositions of N-nitrosoacetanilide and its m- and p-t-butyl-, o-, m-, and p-chloro-derivatives in benzene

D. L. Brydon,J. I. G. Cadogan,J. Cook,M. J. P. Harger,J. T. Sharp J. Chem. Soc. B 1971 1996
2. Acylarylnitrosamines. Part VII. [2H] Labelling experiments and the mechanism of formation of benzyne from N-nitrosoacetanilide and benzenediazonium acetate

J. I. G. Cadogan,Charles D. Murray,John T. Sharp J. Chem. Soc. Perkin Trans. 2 1974 1321
3. Cyclometalated [Cp*M(C^X)] (M = Ir, Rh; X = N, C, O, P) complexes

Ying-Feng Han,Guo-Xin Jin Chem. Soc. Rev. 2014 43 2799
4. Generation of benzyne from 1-(2-carboxyphenyl)triazenes

J. Nakayama,O. Simamura,M. Yoshida J. Chem. Soc. D 1970 1222
5. Solid state and solution studies of lithium tris(n-butyl)magnesiates stabilised by Lewis donors

Silvia Zaragoza-Calero,Javier Francos,Alan R. Kennedy,Charles T. O'Hara Dalton Trans. 2015 44 7258
6. Lithium, sodium and potassium picolyl complexes: syntheses, structures and bonding

Alan R. Kennedy,Robert E. Mulvey,Robert I. Urquhart,Stuart D. Robertson Dalton Trans. 2014 43 14265
7. Rhodium-catalyzed oxidative coupling of N-acyl anilines with alkynes using an acylamino moiety as the traceless directing group

Kaijun Geng,Zhoulong Fan,Ao Zhang Org. Chem. Front. 2016 3 349
8. Acylarylnitrosamines. Part V. Decompositions of N-nitrosobenzanilides in carbon tetrachloride and benzene: the formation of carboxylic acids, anhydrides, and arynes

J. I. G. Cadogan,D. M. Smith,J. B. Thomson J. Chem. Soc. Perkin Trans. 1 1972 1296
9. Solvent free, phosphine free Pd-catalyzed annulations of aryl bromides with diarylacetylenes

Ansuman Bej,Amarnath Chakraborty,Amitabha Sarkar RSC Adv. 2013 3 15812
10. s-Block cooperative catalysis: alkali metal magnesiate-catalysed cyclisation of alkynols

Michael Fairley,Laia Davin,Alberto Hernán-Gómez,Joaquín García-álvarez,Charles T. O'Hara,Eva Hevia Chem. Sci. 2019 10 5821

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